Cas no 2034259-86-2 (3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea)

• Product Name: 3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea
• CAS No: 2034259-86-2
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5332327
• Update Time: 2025-11-01

3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-3-phenylurea
• 1-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-3-phenylurea
• 3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea

• Inchi： 1S/C20H24N2O3/c23-19(22-18-9-5-2-6-10-18)21-15-20(24,16-7-3-1-4-8-16)17-11-13-25-14-12-17/h1-10,17,24H,11-15H2,(H2,21,22,23)
• InChI Key： MYAWNOOPKKRBDT-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C1C=CC=CC=1)(CNC(NC1C=CC=CC=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 413
• XLogP3: 2.2
• Topological Polar Surface Area: 70.6

Additional information on 3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea

Comprehensive Overview of 3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea (CAS No. 2034259-86-2)

The compound 3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea (CAS No. 2034259-86-2) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This phenylurea derivative incorporates a hydroxy group and a tetrahydropyran (oxan-4-yl) moiety, which contribute to its distinct physicochemical properties. Researchers are particularly interested in its role as a potential enzyme modulator or receptor ligand, given the growing demand for novel small-molecule therapeutics in areas like metabolic disorders and inflammation.

In recent years, the search for bioactive small molecules has intensified, driven by advancements in drug discovery technologies and the need for targeted therapies. The structural complexity of 3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea makes it a compelling candidate for structure-activity relationship (SAR) studies. Its phenylurea core is known to interact with biological targets such as kinases and GPCRs, while the hydroxy-tetrahydropyran side chain may enhance solubility and bioavailability—a critical factor in modern medicinal chemistry.

The compound’s synthetic pathway often involves multi-step organic reactions, including Grignard additions and urea-forming condensations, which are topics of high interest in organic synthesis forums and academic literature. Given the rising popularity of green chemistry, researchers are also exploring eco-friendly catalytic methods to produce derivatives of this scaffold. Questions like "How to optimize the yield of 3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea?" or "What are its spectroscopic characterization markers?" frequently appear in scientific discussions, reflecting its relevance in method development.

From an analytical chemistry perspective, CAS No. 2034259-86-2 is typically characterized using techniques such as NMR, HPLC, and mass spectrometry. These methods are essential for verifying purity and structure, especially given the compound’s potential use in high-throughput screening assays. The hydrophilic-lipophilic balance (HLB) of this molecule, influenced by its hydroxy and oxan-4-yl groups, also makes it a subject of interest in formulation science for drug delivery systems.

Beyond its pharmaceutical applications, this compound has sparked curiosity in material science due to its potential as a building block for supramolecular architectures. Its ability to form hydrogen bonds via the urea and hydroxy functionalities could enable the design of self-assembling materials, a hot topic in nanotechnology. Searches like "Can 3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea form gels or films?" highlight interdisciplinary interest.

In summary, 3-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-phenylurea represents a versatile chemical entity with broad implications across drug discovery, synthetic methodology, and advanced materials. Its CAS No. 2034259-86-2 serves as a key identifier for researchers navigating chemical databases, while its structural motifs continue to inspire innovation in multiple scientific domains.